Cas no 2172127-45-4 (1-amino-3,3-diethyl-1-(pyridin-2-yl)urea)

• Product Name: 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea
• CAS No: 2172127-45-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6219063
• PubChem ID: 165518402
• Update Time: 2025-06-07

1-amino-3,3-diethyl-1-(pyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea
• 2172127-45-4
• EN300-1276001

• Inchi： 1S/C10H16N4O/c1-3-13(4-2)10(15)14(11)9-7-5-6-8-12-9/h5-8H,3-4,11H2,1-2H3
• InChI Key： WZRJZRXETBIWHW-UHFFFAOYSA-N
• SMILES： O=C(N(C1C=CC=CN=1)N)N(CC)CC

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.5Ų

Additional information on 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea

1-Amino-3,3-diethyl-1-(pyridin-2-yl)urea: An Overview of a Promising Compound (CAS No. 2172127-45-4)

1-Amino-3,3-diethyl-1-(pyridin-2-yl)urea (CAS No. 2172127-45-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea is defined by its urea moiety and the presence of a pyridine ring. The urea group is a key functional group that imparts significant biological activity to the molecule. The pyridine ring, on the other hand, contributes to the compound's lipophilicity and enhances its ability to interact with biological targets. The diethyl substitution on the urea group further modulates the compound's physicochemical properties, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea. One of the most notable applications is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea has also shown potential as an antitumor agent. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies have indicated that these effects are mediated through the modulation of key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic profile of 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea has been extensively studied to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, toxicity studies have indicated that 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea is well-tolerated at therapeutic doses, with minimal adverse effects observed.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory conditions and cancer. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 1-amino-3,3-diethyl-1-(pyridin-2-yl)urea (CAS No. 2172127-45-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.